Cas no 80079-49-8 (L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-)
80079-49-8 structure
Product Name:L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-
CAS No:80079-49-8
MF:C9H11NO4
MW:197.187942743301
CID:726452
PubChem ID:12735682
Update Time:2025-04-19
L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-
- (2S)-1-(2-methylprop-2-enoyl)-5-oxopyrrolidine-2-carboxylic acid
- 1-(2-methyl-1-oxoallyl)-5-oxo-L-proline
- NS00060666
- 1-(2-Methylprop-2-enoyl)-5-oxoproline
- EINECS 279-390-1
- 80079-49-8
- L-Proline, 1-(2-methyl-1-oxo-2-propenyl)-5-oxo-
- DTXSID801000956
- SCHEMBL10668874
-
- Inchi: 1S/C9H11NO4/c1-5(2)8(12)10-6(9(13)14)3-4-7(10)11/h6H,1,3-4H2,2H3,(H,13,14)/t6-/m0/s1
- InChI Key: ZYOKGXRZPVZCEP-LURJTMIESA-N
- SMILES: O=C1CC[C@@H](C(=O)O)N1C(C(=C)C)=O
Computed Properties
- Exact Mass: 197.06880783g/mol
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 74.7Ų
L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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